Cas no 30861-27-9 (Aloesin)

Aloesin (aloeresin) is a tyrosinase inhibitor and shows anti-inflammatory activity \ UV protection and anti-bacterial effects Aloesin can induce apoptosis and can be used in ovarian cancer research
Aloesin structure
Aloesin structure
Product Name:Aloesin
CAS No:30861-27-9
Molecular Formula:C19H22O9
Molecular Weight:394.3726
CID:310360

Aloesin Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
    • Aloeresin
    • 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7
    • ALOESIN
    • (1R)-1,5-anhydro-1-[7-hydroxy-5-methyl-4-oxo-2-(2-oxopropyl)-4H-chromen-8-yl]glucitol
    • D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-5-methyl-4-oxo-2-(2-oxopropyl)-4H-1-benzopyran-8-yl]-, (1R)-
    • Aloe resin B
    • Y27M69Y8ES
    • Aloeresin B
    • 4H-1-Benzopyran-4-one, 8-beta-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
    • Aloersin B
    • NSC631262
    • 2-acetonyl-7-hydroxy-5-methyl-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
    • 7-hydroxy-5-methyl-2-(2-oxopropyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
    • s9284
    • 4H-
    • MLS000863622
    • SMR000440708
    • MDL： MFCD00869744
    • InChIKey： HKIKAXXIWJHWLY-ZIIYPAMZSA-N
    • Inchi： 1S/C19H22O9/c1-7-3-10(22)14(19-17(26)16(25)15(24)12(6-20)28-19)18-13(7)11(23)5-9(27-18)4-8(2)21/h3,5,12,15-17,19-20,22,24-26H,4,6H2,1-2H3/t12-,15-,16+,17-,19+/m1/s1
    • SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1=C(C([H])=C(C([H])([H])[H])C2C(C([H])=C(C([H])([H])C(C([H])([H])[H])=O)OC1=2)=O)O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 394.126
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 394.126
  • Heavy Atom Count: 28
  • Complexity: 647
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.3
  • Topological Polar Surface Area: 154
  • Molecular Weight: 394.4

Experimental Properties

  • LogP: -0.54660
  • PSA: 157.66000
  • Refractive Index: 1.636
  • Boiling Point: 628.0±55.0℃ at 760 mmHg
  • Melting Point: Not available
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C
  • Flash Point: 224.2°C
  • Density: 1.5

Aloesin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C2YS-1mg
ALOESIN
 30861-27-9 ≥98%
1mg
 $190.00 2024-05-06
A2B Chem LLC
AF62916-1mg
ALOESIN
 30861-27-9 ≥98%
1mg
 $125.00 2024-04-20
Aaron
AR00C374-1mg
Aloesin
 30861-27-9 98%
1mg
 $23.00 2025-01-24
Ambeed
A160898-1mg
7-Hydroxy-5-methyl-2-(2-oxopropyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
 30861-27-9 99%
1mg
 $27.0 2025-02-20
Chengdu Biopurify Phytochemicals Ltd
BP4356-1000mg
Aloesin
 30861-27-9 98%
1g
 $850 2021-09-23
Crysdot LLC
CD00004851-50mg
Aloesin
 30861-27-9 97%
50mg
 $79 2024-07-19
eNovation Chemicals LLC
Y1265172-5mg
ALOESIN
 30861-27-9 98%
5mg
 $145 2024-06-06
MedChemExpress
HY-N2460-10mM*1mLinDMSO
Aloesin
 30861-27-9 99.51%
10mM*1mLinDMSO
 ￥3514 2023-07-26
S e l l e c k ZHONG GUO
S9284-1mg
Aloesin
 30861-27-9 99.74%
1mg
 ¥1040.26 2023-09-15
TargetMol Chemicals
T5755-20 mg
Aloesin
 30861-27-9 99.58%
20mg
 ￥ 460 2023-07-11

Aloesin Suppliers

SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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NanJingqingYunbiologologyicaltecjnco，LTD
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Sichuan Jingcuibio Biotechnology CO.,LTD
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Chengdu Biopurify Phytochemicals Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:30861-27-9)
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